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Compound of Interest

Compound Name: Otenzepad

Cat. No.: B8083351 Get Quote

Otenzepad Delivery in Animal Models: A
Technical Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

Otenzepad in animal models. The information is presented in a question-and-answer format to

directly address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is Otenzepad and what is its mechanism of action?

A1: Otenzepad, also known as AF-DX 116, is a selective and competitive antagonist of the M2

muscarinic acetylcholine receptor (mAChR M2).[1] The M2 receptor is a G-protein coupled

receptor (GPCR) that, when activated, typically leads to the inhibition of adenylyl cyclase,

resulting in decreased intracellular cyclic AMP (cAMP) levels. This signaling cascade is

involved in various physiological processes, including the regulation of heart rate and neuronal

activity.

M2 Muscarinic Receptor Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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